6-Fluoro-2-pyrrolidinyl-3,4-dihydronaphthalene

• Molecular Formula: C14H16FN
• Molecular Weight: 217.28 g/mol
• IUPAC Name: 1-(6-fluoro-3,4-dihydronaphthalen-2-yl)pyrrolidine
• InChI: InChI=1S/C14H16FN/c15-13-5-3-12-10-14(6-4-11(12)9-13)16-7-1-2-8-16/h3,5,9-10H,1-2,4,6-8H2
• InChI Key: QHSGPWZTLYKJIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC3=C(CC2)C=C(C=C3)F

Description

6-Fluoro-2-pyrrolidinyl-3,4-dihydronaphthalene is a useful research compound. Its molecular formula is C14H16FN and its molecular weight is 217.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.7 g of 6-fluoro-3,4-dihydro-2(1H)-naphthalenone in 200 ml of benzene are boiled at reflux for 2.5 hours with 8.4 ml of pyrrolidine and 0.35 g of anhydrous p-toluenesulfonic acid. The 1-(6-fluoro-3,4-dihydro-2-naphthyl)pyrrolidine obtained is treated, without purification, with 10.8 g of acrylamide and 0.5 g of p-toluenesulfonic acid. The mixture is heated under nitrogen at 100° for 2 hours and at 150° for 2 hours. The mixture is dissolved in 180 ml of chloroform, washed with water and chromatographed over 150 g of silica gel with chloroform. Recrystallization from ethyl acetate gives 8-fluoro-1,4,5,6-tetrahydrobenzo[f]quinolin-3(2H)-one with melting point 223°-224°.